Amino Hydroxynimesulide NAC Adduct
Amino Hydroxynimesulide NAC Adduct
Brand Name:
Vulcanchem
CAS No.:
1094566-37-6
VCID:
VC0041260
InChI:
InChI=1S/C18H21N3O7S2/c1-10(22)20-15(18(24)25)9-29-17-8-14(21-30(2,26)27)16(7-13(17)19)28-12-5-3-11(23)4-6-12/h3-8,15,21,23H,9,19H2,1-2H3,(H,20,22)(H,24,25)/t15-/m0/s1
SMILES:
CC(=O)NC(CSC1=CC(=C(C=C1N)OC2=CC=C(C=C2)O)NS(=O)(=O)C)C(=O)O
Molecular Formula:
C₁₈H₂₁N₃O₇S₂
Molecular Weight:
455.51
Amino Hydroxynimesulide NAC Adduct
CAS No.: 1094566-37-6
Reference Standards
VCID: VC0041260
Molecular Formula: C₁₈H₂₁N₃O₇S₂
Molecular Weight: 455.51
CAS No. | 1094566-37-6 |
---|---|
Product Name | Amino Hydroxynimesulide NAC Adduct |
Molecular Formula | C₁₈H₂₁N₃O₇S₂ |
Molecular Weight | 455.51 |
IUPAC Name | (2R)-2-acetamido-3-[2-amino-4-(4-hydroxyphenoxy)-5-(methanesulfonamido)phenyl]sulfanylpropanoic acid |
Standard InChI | InChI=1S/C18H21N3O7S2/c1-10(22)20-15(18(24)25)9-29-17-8-14(21-30(2,26)27)16(7-13(17)19)28-12-5-3-11(23)4-6-12/h3-8,15,21,23H,9,19H2,1-2H3,(H,20,22)(H,24,25)/t15-/m0/s1 |
SMILES | CC(=O)NC(CSC1=CC(=C(C=C1N)OC2=CC=C(C=C2)O)NS(=O)(=O)C)C(=O)O |
Synonyms | N-Acetyl-S-[2-amino-4-(4-hydroxyphenoxy)-5-[(methylsulfonyl)amino]phenyl]-L-cysteine |
PubChem Compound | 125368100 |
Last Modified | Nov 11 2021 |
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